Cas no 900004-94-6 (N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide
• CAS No: 900004-94-6
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5493843
• Update Time: 2025-10-17

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4,7-dimethoxy-2-benzothiazolyl)-N-(phenylmethyl)-
• N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide

• Inchi： 1S/C20H22N2O3S/c1-4-8-17(23)22(13-14-9-6-5-7-10-14)20-21-18-15(24-2)11-12-16(25-3)19(18)26-20/h5-7,9-12H,4,8,13H2,1-3H3
• InChI Key： VRBKIGSQEMVINU-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=CC=CC=C1)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide

N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide: A Comprehensive Overview

N-Benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 900004-94-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide make it a valuable candidate for various studies, including those focused on enzyme inhibition, anti-inflammatory properties, and neuroprotective effects.

The molecular structure of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide consists of a benzothiazole core with methoxy substituents at the 4 and 7 positions, a butanamide moiety, and a benzyl group. These functional groups contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical and biological assays. The presence of the methoxy groups enhances the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and interact with intracellular targets.

Recent studies have highlighted the potential of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary clinical trials have indicated that N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide may have neuroprotective effects, potentially benefiting patients with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4,7-dimethoxybenzothiazole with benzylamine and butyric acid chloride. This multi-step process allows for the introduction of the desired functional groups in a controlled manner. The resulting compound is then purified using techniques such as column chromatography to remove any impurities.

In terms of its biological activity, N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide has been shown to exhibit selective binding to specific receptors and enzymes. For example, it has been found to bind to serotonin receptors with high affinity, which could explain its potential anti-inflammatory and neuroprotective effects. Furthermore, studies have demonstrated that this compound can modulate the activity of key enzymes involved in oxidative stress and inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The safety profile of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide in treating various conditions.

In conclusion, N-Benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 900004-94-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various diseases.